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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

Proper disposal of the chemical compound identified by EINECS 260-048-5, Alcohols, C16-18,

ethoxylated, < 2.5 EO, is critical for laboratory safety and environmental protection. This

document provides a comprehensive, step-by-step guide for researchers, scientists, and drug

development professionals on the appropriate handling and disposal procedures. Adherence to

these protocols is essential to minimize risks and ensure compliance with regulatory standards.

Personal Protective Equipment (PPE) and Safety
Measures
Before handling or disposing of Alcohols, C16-18, ethoxylated, < 2.5 EO, ensure the following

personal protective equipment is worn and safety measures are in place:
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Protective
Equipment/Measure

Specification Rationale

Eye Protection

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US).[1]

To protect against splashes

that can cause serious eye

irritation or damage.[1][2]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber).[1][3]

To prevent skin contact, which

may cause irritation.[4]

Skin Protection
Wear fire/flame resistant and

impervious clothing.[1]

To protect against accidental

splashes and contact.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use

NIOSH-approved respiratory

protection.[2][4]

To avoid inhalation of vapors,

which can irritate the

respiratory system.[4]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.[2][5]

To prevent accidental ingestion

and contamination.

Step-by-Step Disposal Protocol
The disposal of Alcohols, C16-18, ethoxylated, < 2.5 EO, must be conducted in accordance

with local, state, and federal regulations.[4] While the unused product may be considered non-

hazardous for disposal, a re-evaluation is necessary at the time of disposal as uses,

transformations, and contamination can change its classification.[4]

1. Waste Characterization:

Determine if the waste is contaminated with other hazardous materials. If so, it must be

treated as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on waste classification.

2. For Uncontaminated Product:
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If deemed non-hazardous by your EHS department and local regulations, it may be disposed

of as controlled waste.[6]

Dispose of the waste at a licensed waste disposal site.[6]

3. For Spills:

Containment: Immediately contain the spillage with non-combustible absorbent materials

such as sand, earth, or vermiculite.[4] Do not allow the substance to enter drains or surface

water.[3]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly with water.[3]

4. Container Disposal:

Empty containers may retain product residue and can be dangerous.[4]

Do not pressurize, cut, weld, or expose empty containers to ignition sources as they may

explode.[4]

Empty drums should be completely drained, triple-rinsed, and properly disposed of or

returned to a drum reconditioner.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Alcohols, C16-18, ethoxylated, < 2.5 EO.
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Start: Assess Waste

Is the waste contaminated?

Handle as Hazardous Waste

Yes

Consult EHS & Local Regulations

No

Dispose at a licensed facility

Is it a spill?

Absorb with inert material

Yes

No (Uncontaminated Product)

Collect in a suitable container

Decontaminate spill area

End of Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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